EBET-590: A Technical Overview of its Discovery and Synthesis for Advanced Drug Development
EBET-590: A Technical Overview of its Discovery and Synthesis for Advanced Drug Development
For Immediate Release
This whitepaper provides a detailed technical guide on the discovery and synthesis of EBET-590, a potent Bromodomain and Extra-Terminal domain (BET) inhibitor. Developed by Eisai Co., Ltd., EBET-590 serves as a crucial component of the BET protein degrader, EBET-1055, which has shown significant efficacy in preclinical models of pancreatic cancer. This document is intended for researchers, scientists, and drug development professionals, offering in-depth experimental protocols, quantitative data, and visualizations of key biological pathways and experimental workflows.
Discovery of EBET-590: A Novel BET Inhibitor
EBET-590 was identified as a potent BET inhibitor and subsequently utilized as a key component in the development of a proteolysis-targeting chimera (PROTAC), EBET-1055. The discovery and development of EBET-590 are detailed in a 2024 publication in Nature Communications by Nakazawa et al. and associated patent filings by Eisai Co., Ltd.[1] The primary rationale for its development was to create a highly effective BET protein degrader for targeted cancer therapy, particularly for pancreatic ductal adenocarcinoma (PDAC).
The core strategy involved designing a molecule that could effectively bind to BET bromodomains and serve as a warhead for a PROTAC. This led to the creation of EBET-1055, which is composed of EBET-590, a linker, and an E3 ubiquitin ligase ligand. This chimeric molecule is designed to induce the degradation of BET proteins through the ubiquitin-proteasome system.
Chemical and Physical Properties
| Property | Value |
| Chemical Formula | C26H26N4O3 |
| Molecular Weight | 442.51 g/mol |
| CAS Number | 3031540-40-3 |
Synthesis of EBET-590
The synthesis of EBET-590 (also referred to as ER-001251206-000 in some literature) is detailed in U.S. Patent Application Publication US 2024/0148895 A1, which claims the benefit of U.S. provisional applications 63/373,646 and 63/377,518.[2] The synthesis is a multi-step process involving the construction of the core quinazoline scaffold followed by the addition of the side chains.
While the full, step-by-step protocol from the patent is extensive, a generalized workflow for the synthesis of similar complex heterocyclic molecules typically involves:
-
Heterocycle Formation : Construction of the core bicyclic quinazoline ring system.
-
Functionalization : Introduction of key functional groups, such as the amino group.
-
Coupling Reactions : Palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Stille coupling) to attach the substituted pyridine moiety.
-
Side Chain Attachment : Synthesis and attachment of the cyclopropoxy-hydroxy-phenylmethyl side chain.
-
Purification : Purification of the final compound using techniques such as column chromatography and recrystallization.
Biological Activity and Quantitative Data
EBET-590 functions as the BET-binding moiety of the BET degrader EBET-1055. The biological activity of EBET-1055, and by extension the efficacy of EBET-590 in this context, has been evaluated in various preclinical models.
In Vitro Efficacy of EBET-1055 in Pancreatic Cancer Organoids
The inhibitory effect of EBET-1055 on the growth of patient-derived pancreatic cancer organoids was assessed and compared to other chemotherapeutic agents.
| Compound | PC-3 Organoid IC50 (nM) | PC-42 Organoid IC50 (nM) |
| EBET-1055 | Highly Potent | Highly Potent |
| Gemcitabine | >1000 | >1000 |
| Paclitaxel | ~100 | ~10 |
| Erlotinib | >1000 | >1000 |
| 5-Fluorouracil | >1000 | >1000 |
| SN38 | ~1 | ~1 |
| Oxaliplatin | >1000 | >1000 |
Note: Specific IC50 values for EBET-1055 were presented graphically in the source publication, indicating high potency.[1]
Experimental Protocols
The following are detailed methodologies for key experiments involving EBET-1055, which incorporates EBET-590.
Pancreatic Cancer Organoid Growth Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of compounds on the growth of patient-derived pancreatic cancer organoids.
Methodology:
-
Organoid Culture : Patient-derived pancreatic cancer organoids (PC-3 and PC-42) are cultured in a suitable 3D matrix (e.g., Matrigel) with appropriate growth media.
-
Compound Preparation : EBET-1055 and reference compounds are serially diluted to a range of concentrations.
-
Treatment : The cultured organoids are treated with the various concentrations of the compounds. A vehicle control (e.g., DMSO) is also included.
-
Incubation : The treated organoids are incubated for a specified period (e.g., 7-10 days) to allow for cell growth.
-
Viability Assessment : Cell viability is measured using a luminescent-based assay that quantifies ATP levels (e.g., CellTiter-Glo 3D).
-
Data Analysis : The luminescence data is normalized to the vehicle control. The IC50 values are calculated by fitting the dose-response curves using a non-linear regression model.[1]
Visualizations: Signaling Pathways and Experimental Workflows
Mechanism of Action: BET Protein Degradation by EBET-1055
The following diagram illustrates the mechanism by which EBET-1055, containing the EBET-590 warhead, induces the degradation of BET proteins.
Caption: Mechanism of BET protein degradation induced by EBET-1055.
Experimental Workflow: Organoid Growth Inhibition Assay
The following diagram outlines the workflow for assessing the inhibitory effect of compounds on pancreatic cancer organoids.
Caption: Workflow for the pancreatic cancer organoid growth inhibition assay.
